Cas no 74647-93-1 (1H-Indene-1,3(2H)-dione,2-[[(3-methylphenyl)amino]phenylmethylene]-)

• Product Name: 1H-Indene-1,3(2H)-dione,2-[[(3-methylphenyl)amino]phenylmethylene]-
• CAS No: 74647-93-1
• MF: C₂₃H₁₇NO₂
• MW: 339.386585950851
• CID: 579577
• PubChem ID: 135488843
• Update Time: 2025-04-19

1H-Indene-1,3(2H)-dione,2-[[(3-methylphenyl)amino]phenylmethylene]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,3(2H)-dione,2-[[(3-methylphenyl)amino]phenylmethylene]-
• 2-[(3-methylanilino)-phenylmethylidene]indene-1,3-dione
• AC1L6XTM
• NSC296539
• NSC-296539
• SCHEMBL11458487
• DTXSID60315723
• 74647-93-1

• Inchi： 1S/C23H17NO2/c1-15-8-7-11-17(14-15)24-21(16-9-3-2-4-10-16)20-22(25)18-12-5-6-13-19(18)23(20)26/h2-14,25H,1H3/b24-21+
• InChI Key： VUPGEFDAQNASEK-DARPEHSRSA-N
• SMILES： OC1C2C=CC=CC=2C(C=1/C(/C1C=CC=CC=1)=N/C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 339.12601
• Monoisotopic Mass: 339.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.291
• Boiling Point: 526.5°Cat760mmHg
• Flash Point: 180.2°C
• Refractive Index: 1.703
• PSA: 46.17
• LogP: 4.97040